(E)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-3-(3,4,5-trimethoxyphenyl)acrylamide

• IUPAC Name: (E)-N-[3-(6-oxopyridazin-1-yl)propyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C19H23N3O5/c1-25-15-12-14(13-16(26-2)19(15)27-3)7-8-17(23)20-9-5-11-22-18(24)6-4-10-21-22/h4,6-8,10,12-13H,5,9,11H2,1-3H3,(H,20,23)/b8-7+
• InChI Key: GYELGLGOLAFHFV-BQYQJAHWSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)NCCCN2C(=O)C=CC=N2
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)NCCCN2C(=O)C=CC=N2
• Molecular Formula: C19H23N3O5
• Molecular Weight: 373.4 g/mol

Description

(E)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-3-(3,4,5-trimethoxyphenyl)acrylamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been found to exhibit promising biochemical and physiological effects.

Scientific Research Applications

Anticancer and Cytotoxic Activity

• A study synthesized 2-anilinonicotinyl-linked acrylamide conjugates, evaluating their cytotoxic activity against various human cancer cell lines and anti-tubulin activity. Among the series, certain compounds showed promising cytotoxicity against specific cell lines like A549 human lung adenocarcinoma epithelial cells, indicating potential anticancer applications (Kamal et al., 2014).

Antimicrobial Activity

• Research on polycyclic chalcone-containing polyacrylamides showed promising antibacterial and antifungal activities, indicating potential for antimicrobial applications (Boopathy et al., 2017).

Antinarcotic Agents

• Synthesis and biological evaluation of 3,4,5-trimethoxyphenyl acrylamides as novel antinarcotic agents were described, with some compounds exhibiting strong inhibitory effects on morphine withdrawal syndrome in mice (Jung et al., 2009).

Antiallergic Agents

• A study focused on the synthesis of acrylamide derivatives with antiallergic activity, showing potent inhibitory activities against reactions like rat passive cutaneous anaphylaxis (Nishikawa et al., 1989).

Polymer Synthesis and Applications

• Research was conducted on synthesizing polyacetylenes containing cinnamate and acrylamide derivatives, exploring their potential application in asymmetric synthesis and other fields (Rahim, 2021).

Chiral Stationary Phases

• Enantiopure acrylamide derivatives were synthesized for use in chiral stationary phases (CSPs) in high-performance liquid chromatography, indicating potential in enantioseparation capacities (Tian et al., 2010).